Cas no 1262003-61-1 (4-(4-Chloro-3-cyanophenyl)-2-cyanophenol)

• Product Name: 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol
• CAS No: 1262003-61-1
• MF: C₁₄H₇ClN₂O
• MW: 254.671181917191
• MDL: MFCD18314399
• CID: 2768748
• PubChem ID: 53220074
• Update Time: 2025-10-18

4-(4-Chloro-3-cyanophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314399
• 4-Chloro-4'-hydroxy[1,1'-biphenyl]-3,3'-dicarbonitrile
• 4-(4-CHLORO-3-CYANOPHENYL)-2-CYANOPHENOL
• 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol, 95%
• 1262003-61-1
• DTXSID70684851
• 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol

• MDL： MFCD18314399
• Inchi： 1S/C14H7ClN2O/c15-13-3-1-9(5-11(13)7-16)10-2-4-14(18)12(6-10)8-17/h1-6,18H
• InChI Key： WCOGVBZRCVLIQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 254.0246905Da
• Monoisotopic Mass: 254.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol

Research Briefing on 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol (CAS: 1262003-61-1): Recent Advances and Applications

4-(4-Chloro-3-cyanophenyl)-2-cyanophenol (CAS: 1262003-61-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyano and chloro functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, molecular interactions, and pharmacological properties, making it a subject of interest for drug discovery and development.

The synthesis of 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol has been optimized in recent years, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed cross-coupling approach that significantly enhances the efficiency of the synthesis process. This methodological advancement is critical for scaling up production and ensuring the compound's availability for further research and clinical trials.

In terms of pharmacological applications, 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol has been investigated for its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. Preliminary in vitro studies have shown that the compound exhibits high selectivity and potency against targeted kinases, suggesting its utility in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by a recent preclinical study, which reported significant anti-inflammatory effects in murine models.

Another area of research has explored the compound's role in oncology. A 2024 study in Cancer Research highlighted its ability to modulate apoptosis in cancer cells by targeting the PI3K/AKT signaling pathway. The study revealed that 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol induces programmed cell death in several cancer cell lines, including those resistant to conventional chemotherapy. These results underscore the compound's potential as a lead candidate for next-generation anticancer therapies.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's pharmacological profile through structural modifications and formulation strategies, as highlighted in a recent review article in Expert Opinion on Drug Discovery.

In conclusion, 4-(4-Chloro-3-cyanophenyl)-2-cyanophenol (CAS: 1262003-61-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in inflammation and oncology, coupled with advancements in synthesis methodologies, position it as a valuable candidate for future drug development. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic potential.